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Compound of Interest

Compound Name: Insecticidal agent 11

Cat. No.: B15560489 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Report on the Discovery and Origin of Insecticidal Agent
11 (Compound Q6)

Executive Summary
Insecticidal agent 11, also identified as compound Q6, is a potent insect growth regulator

(IGR) that demonstrates significant efficacy as an insecticide. Its primary mechanism of action

involves the inhibition of juvenile hormone (JH) biosynthesis, a critical pathway for insect

development, metamorphosis, and reproduction. This targeted approach offers a degree of

specificity that is highly desirable in modern pest management strategies. This report

synthesizes the available technical information regarding the discovery, origin, and biological

activity of Insecticidal agent 11.

Introduction and Origin
Insecticidal agent 11 (CAS No. 1798816-86-0) is a synthetic compound developed as a

potential next-generation insecticide. The discovery of this molecule stems from research

programs focused on identifying novel compounds that can disrupt insect-specific physiological

processes. By targeting the biosynthesis of juvenile hormone, Insecticidal agent 11 acts as an

anti-juvenile hormone agent, leading to developmental abnormalities and mortality in

susceptible insect species.
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Physicochemical Properties
While detailed proprietary data on the synthesis of Insecticidal agent 11 is not publicly

available, its chemical identification provides some insight into its properties.

Property Value

IUPAC Name
N-((1-(4-cyanophenyl)-1H-pyrazol-4-yl)methyl)-

N-(2,4-dichlorophenyl)-2,2,2-trifluoroacetamide

CAS Number 1798816-86-0

Molecular Formula C₂₀H₁₂Cl₂F₃N₅O

Molecular Weight 478.25 g/mol

Mechanism of Action: Inhibition of Juvenile
Hormone Biosynthesis
The primary insecticidal effect of Insecticidal agent 11 is achieved through the disruption of

the juvenile hormone (JH) endocrine pathway. JH is essential for maintaining the larval state

and for reproductive maturation in adult insects. By inhibiting one or more key enzymatic steps

in the JH biosynthesis pathway, Insecticidal agent 11 effectively lowers the JH titer in the

insect, leading to premature metamorphosis, sterility, or death.

The specific enzyme or enzymes targeted by Insecticidal agent 11 within the JH biosynthesis

pathway are not explicitly detailed in publicly accessible literature. However, the pathway itself

is well-characterized and offers several potential points of inhibition.
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Figure 1. A generalized diagram of the juvenile hormone biosynthesis pathway, indicating the

likely stage of inhibition by Insecticidal agent 11.

Biological Activity and Efficacy
Insecticidal agent 11 has demonstrated high insecticidal activity against several insect

species in laboratory settings. The available data on its efficacy is summarized below.

Target Insect
Species

Assay Type Efficacy Metric Reported Value

Diploptera punctata

(Cockroach)
In vivo

Inhibition of JH

biosynthesis
High activity

Plutella xylostella

(Diamondback moth)
Larvicidal assay LC₅₀

Data not publicly

available, but noted to

have activity

Note: Specific quantitative data such as LC₅₀ (lethal concentration, 50%) and IC₅₀ (inhibitory

concentration, 50%) values, along with detailed experimental protocols for these assays, are

not available in the public domain and are likely held as proprietary information by the

discovering entity.

Experimental Protocols
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Detailed experimental protocols for the synthesis and biological evaluation of Insecticidal
agent 11 are not publicly available. However, a general workflow for the discovery and

characterization of such a compound can be conceptualized.
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Figure 2. A conceptual workflow for the discovery and development of a novel insecticide like

Insecticidal agent 11.

Conclusion and Future Directions
Insecticidal agent 11 represents a promising development in the field of insect growth

regulators. Its targeted mode of action, the inhibition of juvenile hormone biosynthesis,

suggests the potential for high efficacy and selectivity, which are key attributes for

environmentally conscious pest management.

Further research and public disclosure of data are necessary to fully elucidate the potential of

this compound. Key areas for future investigation include:

Publication of detailed toxicological data: Understanding the safety profile for non-target

organisms, including beneficial insects, mammals, and aquatic life, is crucial.

Field trial results: Demonstrating efficacy under real-world agricultural conditions is a critical

step for commercial development.

Resistance management studies: Investigating the potential for insects to develop resistance

to Insecticidal agent 11 and developing strategies to mitigate this risk.

The information presented in this report is based on currently available public data. A complete

and in-depth technical guide would necessitate access to the proprietary research and

development data.

To cite this document: BenchChem. [An In-depth Technical Guide to Insecticidal Agent 11].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560489#insecticidal-agent-11-discovery-and-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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